Cas no 1261796-21-7 (2,6-Bis(3-(trifluoromethoxy)phenyl)-3-iodopyridine)

• Product Name: 2,6-Bis(3-(trifluoromethoxy)phenyl)-3-iodopyridine
• CAS No: 1261796-21-7
• MF: C₁₉H₁₀F₆INO₂
• MW: 525.183098316193
• CID: 4987997
• Update Time: 2025-06-09

2,6-Bis(3-(trifluoromethoxy)phenyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(3-(trifluoromethoxy)phenyl)-3-iodopyridine

• Inchi： 1S/C19H10F6INO2/c20-18(21,22)28-13-5-1-3-11(9-13)16-8-7-15(26)17(27-16)12-4-2-6-14(10-12)29-19(23,24)25/h1-10H
• InChI Key： GOTJWXSJGNLNGS-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2C=CC=C(C=2)OC(F)(F)F)N=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 532
• XLogP3: 7.2
• Topological Polar Surface Area: 31.4

Additional information on 2,6-Bis(3-(trifluoromethoxy)phenyl)-3-iodopyridine

Recent Advances in the Study of 2,6-Bis(3-(trifluoromethoxy)phenyl)-3-iodopyridine (CAS: 1261796-21-7)

The compound 2,6-Bis(3-(trifluoromethoxy)phenyl)-3-iodopyridine (CAS: 1261796-21-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique trifluoromethoxy and iodopyridine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly in the context of targeting specific enzymes and receptors involved in disease pathways.

One of the key areas of interest is the role of this compound as a potential inhibitor of protein kinases. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 2,6-Bis(3-(trifluoromethoxy)phenyl)-3-iodopyridine exhibits selective inhibitory activity against certain kinase isoforms, suggesting its utility as a lead compound for further drug development. The presence of the trifluoromethoxy group is believed to enhance the compound's binding affinity and metabolic stability, which are crucial factors for pharmacokinetic optimization.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in modulating ion channels. The iodopyridine moiety, in particular, has been hypothesized to interact with voltage-gated ion channels, which play a pivotal role in neuronal signaling. Electrophysiological studies have provided preliminary evidence of this interaction, although further mechanistic investigations are required to elucidate the precise binding site and functional consequences. These findings open new avenues for the development of neuroactive drugs targeting conditions such as epilepsy and chronic pain.

The synthesis of 2,6-Bis(3-(trifluoromethoxy)phenyl)-3-iodopyridine has also been a focus of recent methodological advancements. Researchers have developed more efficient and scalable routes to produce this compound, leveraging modern catalytic techniques such as palladium-catalyzed cross-coupling reactions. These improvements not only enhance the accessibility of the compound for further studies but also reduce the environmental impact of its production. The optimization of synthetic protocols is a critical step toward enabling large-scale applications in both academic and industrial settings.

Despite these promising developments, challenges remain in the characterization of the compound's safety and efficacy profiles. Early-stage toxicology studies have indicated the need for careful evaluation of potential off-target effects and metabolic byproducts. Future research directions include comprehensive in vivo studies to assess the compound's pharmacokinetics, pharmacodynamics, and therapeutic index. Collaborative efforts between chemists, biologists, and clinicians will be essential to translate these preclinical findings into viable therapeutic candidates.

In conclusion, 2,6-Bis(3-(trifluoromethoxy)phenyl)-3-iodopyridine represents a compelling example of how structural innovation in medicinal chemistry can yield compounds with diverse biological activities. Its dual potential as a kinase inhibitor and ion channel modulator underscores the importance of interdisciplinary research in drug discovery. As the scientific community continues to explore its applications, this compound may pave the way for novel treatments addressing unmet medical needs.